Cas no 2229607-07-0 (4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol)

• Product Name: 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol
• CAS No: 2229607-07-0
• MF: C₁₄H₁₉F₂NO₂
• MW: 271.302971124649
• CID: 6335818
• PubChem ID: 165706243
• Update Time: 2025-06-10

4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol
• 2229607-07-0
• 4-{[3-(difluoromethoxy)-4-methylphenyl]methyl}piperidin-4-ol
• EN300-1963638

• Inchi： 1S/C14H19F2NO2/c1-10-2-3-11(8-12(10)19-13(15)16)9-14(18)4-6-17-7-5-14/h2-3,8,13,17-18H,4-7,9H2,1H3
• InChI Key： WRQCPBWUZKVYHA-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)CC1(CCNCC1)O)F

Computed Properties

• Exact Mass: 271.13838517g/mol
• Monoisotopic Mass: 271.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol

Introduction to 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol (CAS No. 2229607-07-0)

4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol, a compound with the CAS number 2229607-07-0, is a novel chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol, particularly the difluoromethoxy and methyl substituents, contribute to its distinct pharmacological profile.

The synthesis of 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol involves a series of well-defined chemical reactions, including the formation of the difluoromethoxy group and the subsequent coupling with the piperidine moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial research.

In terms of its biological activity, 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol has shown promising results in various preclinical studies. One notable area of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been found to exhibit selective binding to certain GPCRs, suggesting its potential utility in treating conditions such as chronic pain, neurodegenerative disorders, and psychiatric diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol to modulate the activity of the μ-opioid receptor (MOR). The researchers demonstrated that this compound acts as a partial agonist at MOR, potentially offering a safer alternative to traditional opioid analgesics with reduced side effects such as respiratory depression and addiction liability. This finding opens up new avenues for the development of more effective and safer pain management therapies.

Beyond its potential as a GPCR modulator, 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. These findings suggest that 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its oral bioavailability is relatively high, and it shows good stability in plasma, which are important considerations for drug development.

In addition to its therapeutic potential, 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol has been explored as a tool compound in basic research. Its ability to selectively modulate specific GPCRs makes it a valuable probe for understanding receptor function and signaling pathways. This can provide insights into disease mechanisms and aid in the identification of new therapeutic targets.

The safety profile of 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 4-{3-(difluoromethoxy)-4-methylphenylmethyl}piperidin-4-ol (CAS No. 2229607-07-0) represents a promising chemical entity with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.